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Cat. No.: B12405142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed application notes and protocols for the preparation of stock

solutions of ALK5 inhibitors, specifically focusing on the widely used compound commonly

known as ALK5 Inhibitor II, RepSox, or E 616452. This small molecule is a potent and selective

inhibitor of the TGF-β type I receptor, activin-like kinase 5 (ALK5). Proper preparation of stock

solutions is critical for ensuring accurate and reproducible results in both in vitro and in vivo

experiments. These guidelines cover the essential information regarding the inhibitor's

properties, solubility, and step-by-step protocols for preparing and storing stock solutions.

ALK5 Inhibitor Profile
ALK5 is a serine/threonine kinase receptor that plays a pivotal role in the transforming growth

factor-beta (TGF-β) signaling pathway. This pathway is integral to numerous cellular processes,

including proliferation, differentiation, apoptosis, and extracellular matrix production.

Dysregulation of the TGF-β/ALK5 signaling cascade is implicated in various pathologies, such

as cancer and fibrosis. ALK5 inhibitors block the kinase activity of ALK5, thereby preventing the

phosphorylation of downstream mediators like SMAD2 and SMAD3, and modulating gene

expression.

A noteworthy ALK5 inhibitor, frequently referred to in scientific literature and available from

various suppliers, is identified by the CAS number 446859-33-2. While the name "Alk5-IN-33"
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was used in the query, the predominant and more specific identifiers for this compound are

ALK5 Inhibitor II or RepSox. For clarity and accuracy, this document will use these recognized

names.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative information for ALK5

Inhibitor II (RepSox).

Property Value Source(s)

CAS Number 446859-33-2 [1][2][3][4][5][6]

Molecular Formula C₁₇H₁₃N₅ [1][2][6]

Molecular Weight 287.32 g/mol [1][2][6]

IC₅₀ (ALK5)

4 nM (autophosphorylation),

18 nM (cellular assay), 23 nM

(binding)

[2][4]

Solubility in DMSO ≥ 5 mg/mL [1][2][3][4]

Solubility in Methanol ~5 mg/mL [1][2]

Solubility in Ethanol ~1 mg/mL [4]

Storage (Solid) 2-8°C or -20°C [2]

Storage (Stock Solution) -20°C for up to 6 months [1][2]

Signaling Pathway
ALK5 inhibitors exert their effects by interrupting the canonical TGF-β signaling pathway. The

diagram below illustrates the mechanism of action.
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Caption: TGF-β signaling and ALK5 inhibition.
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Experimental Protocols
The following protocols provide detailed methodologies for the preparation of ALK5 Inhibitor II

(RepSox) stock solutions for in vitro and potential in vivo applications.

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution for In Vitro Use
Materials:

ALK5 Inhibitor II (RepSox) powder (CAS 446859-33-2)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of ALK5 Inhibitor II powder to room

temperature to prevent condensation.

Weighing the Compound: Carefully weigh out the desired amount of the inhibitor powder

using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 2.873 mg of the compound (Molecular Weight = 287.32 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed powder. For the

1 mL of 10 mM example, add 1 mL of DMSO.

Solubilization: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. If necessary, gentle warming in a 37°C water bath for 5-10 minutes can aid

dissolution.[6]
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 20-100 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C. Under these conditions, the stock solution is stable for

up to 6 months.[1][2]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

10 mM ALK5 Inhibitor II DMSO stock solution (from Protocol 1)

Pre-warmed cell culture medium

Procedure:

Thawing the Stock: Thaw a single aliquot of the 10 mM DMSO stock solution at room

temperature.

Dilution: Serially dilute the stock solution in pre-warmed cell culture medium to achieve the

desired final concentration. It is crucial to add the DMSO stock to the medium and mix

immediately to prevent precipitation.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.5%.[6] For example, a 1:1000 dilution of a

10 mM stock to a 10 µM working solution results in a final DMSO concentration of 0.1%.

Application: Add the final working solution to your cell cultures as required by your

experimental design.

Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing and using ALK5 inhibitor

stock solutions.
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Workflow for ALK5 Inhibitor Stock Solution Preparation
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Caption: Stock solution preparation workflow.
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Concluding Remarks
The protocols and data provided in these application notes are intended to guide researchers

in the effective preparation and use of ALK5 Inhibitor II (RepSox) stock solutions. Adherence to

these guidelines will help ensure the integrity and reproducibility of experimental outcomes. It is

always recommended to consult the specific product datasheet from your supplier for any lot-

specific information. As with any chemical, appropriate personal protective equipment should

be worn during handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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